Cas no 271-01-2 (6H-Pyrrolo[3,4-b]pyridine)
![6H-Pyrrolo[3,4-b]pyridine structure](https://www.kuujia.com/scimg/cas/271-01-2x500.png)
6H-Pyrrolo[3,4-b]pyridine structure
Product name:6H-Pyrrolo[3,4-b]pyridine
6H-Pyrrolo[3,4-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6H-Pyrrolo[3,4-b]pyridine
- AKOS006358810
- 6H-pyrrolo[3,4-b]pyridin
- SCHEMBL162770
- pyrrolo[3,4-b]pyridine
- 271-01-2
- SCHEMBL162771
-
- Inchi: InChI=1S/C7H6N2/c1-2-6-4-8-5-7(6)9-3-1/h1-5,8H
- InChI Key: DZTRFRMZYKJDEC-UHFFFAOYSA-N
- SMILES: C1=CC2=CNC=C2N=C1
Computed Properties
- Exact Mass: 118.05318
- Monoisotopic Mass: 118.053098200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68
6H-Pyrrolo[3,4-b]pyridine Related Literature
-
2. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
-
Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
-
D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
271-01-2 (6H-Pyrrolo[3,4-b]pyridine) Related Products
- 272-49-1(4-Azaindole)
- 244-63-3(Nor Harmane)
- 253-69-0(1,7-Naphthyridine)
- 271-29-4(1H-Pyrrolo[2,3-c]pyridine)
- 233-88-5(1H-Pyrrolo3,2-hquinoline)
- 478518-87-5(N-1-13CAcetyl-D-glucosamine)
- 2680787-66-8(3-ethynyl-4H,5H,6H,7H-pyrazolo1,5-apyrazine)
- 57707-64-9(2-azidoacetonitrile)
- 1092390-14-1(2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride)
- 868679-47-4(6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl (2E)-but-2-enoate)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent

Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
